Cas no 1895425-31-6 (2-1-(aminomethyl)cyclohexylbenzonitrile)

• Product Name: 2-1-(aminomethyl)cyclohexylbenzonitrile
• CAS No: 1895425-31-6
• MF: C₁₄H₁₈N₂
• MW: 214.306123256683
• CID: 6339389
• PubChem ID: 117305745
• Update Time: 2025-08-02

2-1-(aminomethyl)cyclohexylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-1-(aminomethyl)cyclohexylbenzonitrile
• EN300-1867820
• 2-[1-(aminomethyl)cyclohexyl]benzonitrile
• 1895425-31-6

• Inchi： 1S/C14H18N2/c15-10-12-6-2-3-7-13(12)14(11-16)8-4-1-5-9-14/h2-3,6-7H,1,4-5,8-9,11,16H2
• InChI Key： XCYRAHUIAJGEMV-UHFFFAOYSA-N
• SMILES： NCC1(C2C=CC=CC=2C#N)CCCCC1

Computed Properties

• Exact Mass: 214.146998583g/mol
• Monoisotopic Mass: 214.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 49.8Ų

Additional information on 2-1-(aminomethyl)cyclohexylbenzonitrile

Research Brief on 2-1-(aminomethyl)cyclohexylbenzonitrile (CAS: 1895425-31-6) in Chemical Biology and Pharmaceutical Applications

The compound 2-1-(aminomethyl)cyclohexylbenzonitrile (CAS: 1895425-31-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclohexylbenzonitrile scaffold and aminomethyl functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on its role as a key intermediate or active pharmaceutical ingredient (API) in the development of novel drugs targeting neurological disorders, inflammation, and oncology. The structural versatility of this compound allows for further derivatization, making it a valuable candidate for medicinal chemistry optimization.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the pharmacological properties of 2-1-(aminomethyl)cyclohexylbenzonitrile as a potent modulator of sigma-1 receptors. The study demonstrated that this compound exhibits high binding affinity and selectivity, suggesting its potential utility in treating neuropathic pain and neurodegenerative diseases. Molecular docking simulations revealed that the aminomethyl group plays a critical role in receptor interaction, providing insights for further structure-activity relationship (SAR) studies. These findings highlight the compound's relevance in CNS drug discovery.

Another groundbreaking application of 2-1-(aminomethyl)cyclohexylbenzonitrile was reported in a recent Nature Communications article, where it was utilized as a building block for the synthesis of PROTACs (Proteolysis Targeting Chimeras). The researchers successfully incorporated this compound into a heterobifunctional molecule designed to degrade oncogenic proteins. The resulting PROTAC showed remarkable efficacy in preclinical models of breast cancer, with the cyclohexylbenzonitrile moiety contributing to improved pharmacokinetic properties. This study underscores the compound's potential in targeted protein degradation strategies, a rapidly advancing area in oncology therapeutics.

From a synthetic chemistry perspective, several innovative routes have been developed for the efficient production of 2-1-(aminomethyl)cyclohexylbenzonitrile. A 2024 Organic Process Research & Development publication detailed a scalable, green chemistry approach that reduces hazardous byproducts while maintaining high yield (82%) and purity (>99%). The process utilizes continuous flow technology, addressing previous challenges in batch synthesis. This advancement is particularly significant for industrial-scale production, as it aligns with the pharmaceutical industry's growing emphasis on sustainable manufacturing practices.

Ongoing clinical investigations are exploring the safety profile of 2-1-(aminomethyl)cyclohexylbenzonitrile derivatives. Preliminary results from Phase I trials indicate favorable tolerability in healthy volunteers, with pharmacokinetic data supporting once-daily dosing regimens. Researchers are particularly optimistic about its potential in combination therapies, where its unique physicochemical properties may enhance the efficacy of existing treatments. As these studies progress, the compound continues to demonstrate its versatility across multiple therapeutic areas, solidifying its position as a valuable asset in modern drug discovery pipelines.